Cas no 162941-69-7 (Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester)

Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester structure
162941-69-7 structure
Product name:Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
CAS No:162941-69-7
MF:C17H27NO2
MW:277.402
CID:2780713
PubChem ID:10826410

Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID30445485
    • 162941-69-7
    • Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
    • Inchi: InChI=1S/C17H27NO2/c1-3-4-5-8-16(18)15-12-10-14(11-13-15)7-6-9-17(19)20-2/h10-13,16H,3-9,18H2,1-2H3
    • InChI Key: VOAYFNAPAJDQEE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 277.204179104Da
  • Monoisotopic Mass: 277.204179104Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų
  • XLogP3: 3.6

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